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molecular formula C17H11ClN2O B1349017 2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine CAS No. 443289-56-3

2-(5-Chloronaphthalen-1-yl)-1,3-benzoxazol-5-amine

Cat. No. B1349017
CAS RN: 443289-56-3
M. Wt: 294.7 g/mol
InChI Key: TVBKVVGZNIFKNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09447054B2

Procedure details

80 μmol of 2,4-diaminophenol.2HCl and 80 μmol of 5-chloro-naphthalene-1-carboxylic acid were dissolved in 100 mg of PPA, and then, the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours. After completion of the reaction, the reaction solution was cooled, neutralized with 10% NaOH, and filtered by using distilled water for recrystallization in a slow manner, thereby obtaining 18.7 mg of 2-(5-chloronaphthalene-1-yl)benzo[d]oxazole-5-amine (Derivative #5) (yield: 79%).
Name
2,4-diaminophenol.2HCl
Quantity
80 μmol
Type
reactant
Reaction Step One
Name
5-chloro-naphthalene-1-carboxylic acid
Quantity
80 μmol
Type
reactant
Reaction Step One
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(5-chloronaphthalene-1-yl)benzo[d]oxazole-5-amine
Yield
79%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:6]([NH2:7])=[CH:5][C:4]([NH2:8])=[C:3]([OH:9])[CH:2]=1.Cl.Cl.[Cl:12][C:13]1[CH:22]=[CH:21][CH:20]=[C:19]2[C:14]=1[CH:15]=[CH:16][CH:17]=[C:18]2[C:23](O)=O.[OH-].[Na+]>>[Cl:12][C:13]1[CH:22]=[CH:21][CH:20]=[C:19]2[C:14]=1[CH:15]=[CH:16][CH:17]=[C:18]2[C:23]1[O:9][C:3]2[CH:2]=[CH:1][C:6]([NH2:7])=[CH:5][C:4]=2[N:8]=1 |f:0.1.2,4.5|

Inputs

Step One
Name
2,4-diaminophenol.2HCl
Quantity
80 μmol
Type
reactant
Smiles
C1=CC(=C(C=C1N)N)O.Cl.Cl
Name
5-chloro-naphthalene-1-carboxylic acid
Quantity
80 μmol
Type
reactant
Smiles
ClC1=C2C=CC=C(C2=CC=C1)C(=O)O
Step Two
Name
NaOH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
180 °C
Stirring
Type
CUSTOM
Details
the mixed solution was stirred at a temperature of 180° C. for 3 to 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
TEMPERATURE
Type
TEMPERATURE
Details
the reaction solution was cooled
FILTRATION
Type
FILTRATION
Details
filtered
DISTILLATION
Type
DISTILLATION
Details
by using distilled water
CUSTOM
Type
CUSTOM
Details
for recrystallization in a slow manner

Outcomes

Product
Details
Reaction Time
 3.5 (± 0.5) h
Name
2-(5-chloronaphthalene-1-yl)benzo[d]oxazole-5-amine
Type
product
Smiles
ClC1=C2C=CC=C(C2=CC=C1)C=1OC2=C(N1)C=C(C=C2)N
Measurements
Type Value Analysis
AMOUNT: MASS 18.7 mg
YIELD: PERCENTYIELD 79%
YIELD: CALCULATEDPERCENTYIELD 79.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.